Cas no 877637-66-6 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-(diethylsulfamoyl)benzoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-(diethylsulfamoyl)benzoate
• CAS No: 877637-66-6
• MF: C₂₁H₂₁N₃O₆S₂
• MW: 475.537942647934
• CID: 6533682
• Update Time: 2025-06-30

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-(diethylsulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-(diethylsulfamoyl)benzoate
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4-(diethylsulfamoyl)benzoate

• Inchi： 1S/C21H21N3O6S2/c1-3-24(4-2)32(27,28)17-8-6-15(7-9-17)20(26)30-19-13-29-16(12-18(19)25)14-31-21-22-10-5-11-23-21/h5-13H,3-4,14H2,1-2H3
• InChI Key： RPQJKEAUBOUYRC-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-(diethylsulfamoyl)benzoate

4-Oxo-6-(Pyrimidin-2-Ylsulfanyl)methyl-4H-Pyran-3-Yl 4-(Diethylsulfamoyl)Benzoate: A Comprehensive Overview

The compound with CAS No. 877637-66-6, known as 4-Oxo-6-(Pyrimidin-2-Ylsulfanyl)methyl-4H-Pyran-3-Yl 4-(Diethylsulfamoyl)Benzoate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyran ring, a pyrimidine moiety, and a sulfamoyl group, making it a promising candidate for various applications in drug discovery and materials science.

The molecular structure of this compound is intriguing, with the pyran ring serving as the central framework. The presence of the pyrimidine group at the 2-position of the sulfur atom introduces unique electronic properties, enhancing its reactivity and bioavailability. Additionally, the sulfamoyl group attached to the benzoate moiety further modulates the compound's physicochemical properties, making it suitable for targeted drug delivery systems.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its interaction with specific receptors has been investigated, paving the way for its use in treating conditions such as neurodegenerative diseases and cancer.

In terms of synthesis, this compound is typically synthesized through a multi-step process involving advanced organic reactions such as Suzuki coupling and Stille coupling. These methods allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product. The synthesis pathway has been optimized to improve yield and reduce costs, making it more accessible for large-scale production.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical trials have demonstrated favorable absorption and bioavailability profiles, indicating its potential for oral administration. Additionally, its metabolic stability has been evaluated, revealing that it undergoes minimal first-pass metabolism, further enhancing its suitability as a drug candidate.

From an environmental perspective, this compound has been assessed for its biodegradability and ecotoxicity. Studies indicate that it exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. These findings are crucial for ensuring that its production and use align with sustainability goals and regulatory requirements.

In conclusion, CAS No. 877637-66-6 represents a cutting-edge molecule with immense potential in various scientific domains. Its unique structure, combined with its favorable pharmacokinetic properties and environmental profile, positions it as a key player in future advancements in medicine and materials science. Continued research into this compound will undoubtedly unlock new applications and contribute to the advancement of modern science.